Cas no 1311197-80-4 (5-Bromo-6-fluoro-1-methylbenzoimidazole)

• Product Name: 5-Bromo-6-fluoro-1-methylbenzoimidazole
• CAS No: 1311197-80-4
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• MDL: MFCD19237194
• CID: 1024677
• PubChem ID: 54758741
• Update Time: 2025-08-04

5-Bromo-6-fluoro-1-methylbenzoimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoro-1-methyl-1H-benzo[d]imidazole
• 5-bromo-6-fluoro-1-methylbenzimidazole
• 1311197-80-4
• 1H-Benzimidazole, 5-bromo-6-fluoro-1-methyl-
• AKOS015888561
• CS-0212275
• BS-20475
• SCHEMBL13137190
• MFCD19237194
• 5-BROMO-6-FLUORO-1-METHYL-1,3-BENZODIAZOLE
• 5-Bromo-6-fluoro-1-methyl-1H-benzimidazole
• 5-Bromo-6-fluoro-1-methylbenzoimidazole
• 5-bromo-6-fluoro-1-methyl-1H-1,3-benzodiazole
• A888587
• DTXSID60716498

• MDL： MFCD19237194
• Inchi： 1S/C8H6BrFN2/c1-12-4-11-7-2-5(9)6(10)3-8(7)12/h2-4H,1H3
• InChI Key： KTMVULBZDALTGP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=CN2C)F

Computed Properties

• Exact Mass: 227.97000
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 316.7±45.0 °C at 760 mmHg
• Flash Point: 145.3±28.7 °C
• PSA: 17.82000
• LogP: 2.47490
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Bromo-6-fluoro-1-methylbenzoimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles